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Introduction

Fasudil, also known as HA-1077, is a potent inhibitor of Rho-associated protein kinase

(ROCK).[1][2] It also exhibits inhibitory effects on other protein kinases, including protein kinase

A (PKA), protein kinase C (PKC), and myosin light-chain kinase (MLCK).[3][4] By inhibiting the

Rho/ROCK signaling pathway, Fasudil influences a variety of cellular processes such as

smooth muscle contraction, cell proliferation, migration, and apoptosis.[1][5] These properties

make it a valuable tool in cardiovascular and neurological research, as well as in studies of

cancer and other diseases.[5][6][7] Due to its hydrophobic nature, Dimethyl Sulfoxide (DMSO)

is a commonly used solvent for preparing concentrated stock solutions of Fasudil for in vitro

and in vivo studies.

Data Presentation: Properties of Fasudil
The following table summarizes the key quantitative data for Fasudil and its hydrochloride salt.
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Property Value Source(s)

Molecular Formula

C₁₄H₁₇N₃O₂S (Fasudil)

C₁₄H₁₇N₃O₂S·HCl (Fasudil

HCl)

[6][8]

Molecular Weight
291.37 g/mol (Fasudil) 327.83

g/mol (Fasudil HCl)
[4][6]

Solubility in DMSO

Up to 75 mg/mL

(approximately 228.9 mM for

Fasudil HCl) >16.4 mg/mL[1]

61.875 mg/mL (212.36 mM for

Fasudil)[4]

[6][8]

Solubility in Water

Up to 100 mg/mL

(approximately 305 mM for

Fasudil HCl)

[8]

IC₅₀ (ROCK)
0.74 μM to 1.9 μM for ROCK2

10.7 μM (general ROCK)
[1][2][9][10]

Storage (Powder)
Store at -20°C for up to 3

years.[4]
[4]

Storage (DMSO Stock)

Store at -20°C for up to 1

month[2] or 6 months.[11]

Store at -80°C for up to 1 year.

[4][11] Aliquot to avoid freeze-

thaw cycles.[9]

[2][4][9][11]

Signaling Pathway and Experimental Workflow
The diagrams below illustrate the mechanism of action of Fasudil and a typical experimental

workflow for its use.
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Caption: Fasudil inhibits the Rho-associated kinase (ROCK) signaling pathway.
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Stock Solution Preparation

Working Solution Preparation

Experimental Application

1. Weigh Fasudil Powder

2. Add appropriate volume
of 100% DMSO

3. Vortex/Sonicate
to fully dissolve

4. Aliquot and store
at -20°C or -80°C

5. Thaw one aliquot
of stock solution

6. Serially dilute in
cell culture medium

7. Add working solution
to cell culture

8. Incubate for desired
duration

9. Analyze experimental
outcome

Click to download full resolution via product page

Caption: Experimental workflow for using Fasudil dissolved in DMSO.
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Experimental Protocols
Protocol 1: Preparation of a Concentrated Fasudil Stock
Solution in DMSO
This protocol describes the preparation of a 50 mM Fasudil hydrochloride stock solution in

DMSO.

Materials:

Fasudil hydrochloride (MW: 327.83 g/mol )

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or ultrasonic bath

Procedure:

Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, calculate the mass

of Fasudil HCl needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 327.83 g/mol x 1000 mg/g = 16.39 mg

Weighing: Carefully weigh out 16.39 mg of Fasudil HCl powder and place it into a sterile

microcentrifuge tube.

Dissolving:

Add 1 mL of 100% DMSO to the tube containing the Fasudil HCl powder.

Vortex the tube vigorously for 1-2 minutes to dissolve the compound.
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If the compound does not fully dissolve, warm the tube at 37°C for 10 minutes and/or

place it in an ultrasonic bath for a few minutes until the solution is clear.[1]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to prevent repeated freeze-thaw cycles.[9]

Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[4][11]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution into a cell culture medium for

experimental use. It is crucial to ensure the final concentration of DMSO in the culture medium

is non-toxic to the cells, typically below 0.5% and ideally below 0.1%.[9][12]

Materials:

50 mM Fasudil stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Sterile pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 50 mM Fasudil stock solution from the

freezer and allow it to thaw completely at room temperature.

Intermediate Dilution (Optional but Recommended): It is often best to perform an

intermediate dilution of the concentrated stock in the cell culture medium. For example, to

prepare a 500 µM intermediate solution:
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Dilute the 50 mM stock solution 1:100 in the culture medium (e.g., add 2 µL of 50 mM

stock to 198 µL of medium).

Final Working Solution: Prepare the final working concentrations by further diluting the

intermediate solution into the final volume of the cell culture medium. For example, to

achieve a final concentration of 10 µM in a well containing 1 mL of medium:

Add 20 µL of the 500 µM intermediate solution to 980 µL of medium in the well.

This results in a final DMSO concentration of 0.02%, which is well-tolerated by most cell

lines.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO to the cell culture medium without Fasudil. This allows for the assessment of any

effects caused by the solvent itself.

Application: Add the prepared working solutions to your cells and incubate as required by

your experimental design. Prepare solutions fresh before use if possible.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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